(Octahydro-cyclopenta[1,4]oxazin-7-yl)-methanol
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Description
(Octahydro-cyclopenta[1,4]oxazin-7-yl)-methanol is a useful research compound. Its molecular formula is C13H23NO4 and its molecular weight is 257.33. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
- Research has explored the synthesis and chemical reactivity of related compounds, demonstrating methodologies for creating complex molecular structures. For instance, Ivanov et al. (2020) detailed anionic cascade recyclizations leading to the formation of novel carboxylates with high yields, showcasing the compound's utility in synthesizing heterocyclic systems Ivanov, 2020. Similarly, Moriguchi et al. (2014) synthesized a cyclic amino acid ester through an intramolecular lactonization reaction, highlighting the versatility of similar compounds in producing structurally complex molecules Moriguchi, 2014.
Molecular Structure Analysis
- Investigations into the molecular structures of these compounds provide insights into their potential applications in medicinal chemistry and material science. For example, the study of the six-membered ring ester by Kolter et al. (1996) revealed distorted half-chair configurations and hydrogen bonding patterns, contributing to our understanding of their structural properties and reactivity Kolter, 1996.
Novel Synthetic Routes
- Research also focuses on developing new synthetic routes to enhance the accessibility of these compounds. Barco et al. (2007) described an enantiodivergent synthesis of the Geissman–Waiss lactone, illustrating the potential of such compounds in the synthesis of biologically relevant molecules Barco, 2007.
Application in Developing Non-Peptide Mimetics
- Sheng et al. (2015) reported the spontaneous rearrangement of a bicyclic lactone to a bicyclic lactam under acid conditions, uncovering a potential template for developing constrained non-peptide mimetics, which could have implications for drug design and development Sheng, 2015.
Properties
IUPAC Name |
tert-butyl 7-(hydroxymethyl)-3,4a,5,6,7,7a-hexahydro-2H-cyclopenta[b][1,4]oxazine-4-carboxylate |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C13H23NO4/c1-13(2,3)18-12(16)14-6-7-17-11-9(8-15)4-5-10(11)14/h9-11,15H,4-8H2,1-3H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQVTVAZLFRCNNH-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCOC2C1CCC2CO |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.33 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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